Cas no 1131594-52-9 (Ethyl 3-bromo-4-(butylamino)benzoate)
1131594-52-9 structure
Product Name:Ethyl 3-bromo-4-(butylamino)benzoate
CAS No:1131594-52-9
MF:C13H18BrNO2
MW:300.191523075104
CID:1030439
PubChem ID:43684368
Update Time:2025-04-20
Ethyl 3-bromo-4-(butylamino)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-bromo-4-(butylamino)benzoate
- Ethyl3-bromo-4-(butylamino)benzoate
- 1131594-52-9
- DB-370305
- AKOS009873352
- SB82750
- DTXSID00656324
-
- Inchi： 1S/C13H18BrNO2/c1-3-5-8-15-12-7-6-10(9-11(12)14)13(16)17-4-2/h6-7,9,15H,3-5,8H2,1-2H3
- InChI Key： PQKYOQWSDZEAQC-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=O)OCC)C=CC=1NCCCC
Computed Properties
- Exact Mass: 299.05209g/mol
- Monoisotopic Mass: 299.05209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 38.3Ų
Ethyl 3-bromo-4-(butylamino)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019095894-1g |
Ethyl 3-bromo-4-(butylamino)benzoate |
1131594-52-9 | 95% | 1g |
$400.00 | 2023-09-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1757667-1g |
Ethyl 3-bromo-4-(butylamino)benzoate |
1131594-52-9 | 98% | 1g |
￥1898.00 | 2024-08-09 | |
| Crysdot LLC | CD12179335-5g |
Ethyl 3-bromo-4-(butylamino)benzoate |
1131594-52-9 | 95+% | 5g |
$823 | 2024-07-23 |
Ethyl 3-bromo-4-(butylamino)benzoate Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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